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Compound of Interest

Compound Name: ESTRATETRAENOL

Cat. No.: B030845

A Critical Examination of the Bioassay-Led Evidence for Estratetraenol and a Comparison with
Other Putative Human Pheromones

For decades, the existence and function of human pheromones have been a subject of intense
scientific scrutiny and public fascination. Among the candidate molecules, estratetraenol
(EST), a steroid found in the urine of pregnant women, has been a recurring focus of research,
with claims of its ability to influence mood, perception, and sexual cognition in humans. This
guide provides a comprehensive comparison of the scientific evidence supporting the
pheromonal claims of estratetraenol, with a particular focus on robust, bioassay-led data. It is
intended for researchers, scientists, and drug development professionals seeking an objective
evaluation of the current state of human pheromone research.

The central thesis of this guide is the critical need for rigorous, replicable, and contextually
relevant bioassays to substantiate any claims of pheromonal activity. While intriguing findings
have emerged, the field has been marked by inconsistent results and a lack of standardized
experimental protocols.[1][2][3] This document aims to collate the available quantitative data,
detail the experimental methodologies employed, and visually represent the proposed
mechanisms and workflows to facilitate a clearer understanding of the strengths and
weaknesses of the current body of evidence.

Comparative Analysis of Behavioral and Physiological
Effects
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The following tables summarize the key quantitative findings from studies investigating the
effects of estratetraenol and, for comparison, androstadienone, a putative male pheromone.

Table 1: Effects on Mood and Affect
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Study

Compound

Participants

Key
Quantitative
Findings

Conclusion

Jacob &
McClintock
(2000)[4][5][6]

Estratetraenol
(EST) &
Androstadienone
(AND)

10 men, 10

women

Women: Both
EST and AND
increased
positive
stimulated mood
state. Men: Both
EST and AND
decreased
positive
stimulated mood
state. (Specific
mood scale
scores and p-
values not
readily available

in abstract)

Both steroids
modulate
emotional states
in a sex-specific

manner.

No significant

Failed to
replicate the

mood effects

Bensafi et al. Estratetraenol )
Men and women  effect on mood in  reported by
(2003) (EST)
a neutral context. Jacob &
McClintock
(2000).
Bensafi et al. Estratetraenol 72 participants Sexually Effects of these
(2004)[71[8] (EST) & Arousing compounds on
Androstadienone Context: Both mood are
(AND) EST and AND context-
increased self- dependent.

reported sexual
arousal (p <
0.029). Sad
Context
(Women): AND
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maintained
positive mood (p
< 0.050). Sad
Context (Men):
AND increased
negative mood (p
< 0.031).

Lundstrom &
Olsson (2005)[9]

Androstadienone
(AND)

37 women

Positive mood
effects were only
observed when a
male
experimenter
conducted the

testing.

The social
context is a
critical factor in
the mood effects
of

androstadienone.

Table 2: Effects on Social Cognition and Behavior
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Key
Study Compound Participants Task Quantitative Conclusion
Findings
Heterosexual
Men: EST
biased
perception
towards EST and
Heterosexual o
Estratetraeno q Gender "feminine” AND may act
an
Zhou et al. [ (EST) & perception (approx. 8% as
) homosexual ]
(2014)[1] Androstadien ) from point- change). chemosensor
men an
one (AND) light walkers Heterosexual v cues for
women
Women: AND  gender.
biased
perception
towards
"masculine”.
Experiment 1:
Improved
accuracy in
the
Interpersonal
Perception EST may
Social Task, enhance
cognition and  particularly in ~ men's social
Oren et al. Estratetraeno _ _ o
Men emotional the "Intimacy”  cognition in
(2019)[10] [ (EST) _
reaction to category. sexually
touch Experiment 2:  relevant
Stronger situations.
emotional
reaction to
images of
romantic
touch.
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Increased
preference
EST may
Wu et al. for larger, )
76 Sexual delay increase
(2022)[11] Estratetraeno ] ) later sexual
heterosexual discounting sexual
[12][13][14] | (EST) rewards. No o
men task o motivation in
[15] significant
men.
effect on
impulsivity.
Table 3: Neurophysiological Effects
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Key
Study Compound Participants Method Quantitative Conclusion
Findings
Men smelling
EST:
Activation of
the
paraventricul -
Sex-specific
ar and )
_ hypothalamic
dorsomedial o
. activation
nuclei of the
) Estratetraeno patterns
Savic et al. Heterosexual hypothalamu
| (EST) & suggest a
(2001)[16] ) men and PET s. Women ] )
Androstadien ) physiological
[17] women smelling
one (AND) substrate for
AND: _ _
o differentiated
Activation of )
) behavioral
the preoptic
responses.
and
ventromedial
nuclei of the
hypothalamu
S.
Odorant-
induced
activation in .
) Provides a
various
basis for
olfactory )
) understandin
Sobel et al. N cortical
Odorants Not specified fMRI g the neural
(1999)[18] areas. )
- processing of
(Specific data
olfactory
for EST not o
o stimuli.
detailed in
the provided
context)
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) Estratetraeno
Monti-Bloch
| (EST) & Men and
& Grosser ]
Androstadien women
(1991)
one (AND)

Electrovomer
ogram (EVG)

Sex-specific
increases in
the electrical
potential of
the
vomeronasal
organ (VNO)

epithelium.

Suggests a
functional
human VNO
that responds
to these
steroids.
(This finding
is highly
controversial)

Experimental Protocols: A Closer Look at the

Methodologies

The lack of standardized protocols is a significant challenge in human pheromone research.

Below are detailed methodologies from some of the key studies cited, highlighting the

variations in experimental design.

Study Protocol: Jacob & McClintock (2000) - Mood

Effects

e Participants: 10 healthy men and 10 healthy women.

o Design: A within-subjects, double-blind, placebo-controlled experiment.

o Stimulus Administration: 2.4 ug of estratetraenol or androstadienone, or a control solution

(propylene glycol), was applied under the nose and on the neck of the participants.[5]

o Data Collection: Participants completed a series of standard psychological tests to assess

mood and emotional state before and after exposure to the compounds.

o Key Measures: The Profile of Mood States (POMS) questionnaire was likely used to assess

dimensions of mood such as tension, depression, anger, vigor, fatigue, and confusion.

Study Protocol: Zhou et al. (2014) - Gender Perception
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Participants: Heterosexual and homosexual men and women.
Design: A within-subjects, double-blind, placebo-controlled experiment.

Stimulus Administration: Participants were exposed to either estratetraenol,
androstadienone, or a control solution while performing the experimental task. The
compounds were dissolved in a carrier solution and presented via olfactometers or cotton
swabs under the nose.

Task: Participants viewed point-light walkers (PLWSs), which are animations of a walking
person represented only by dots on the major joints. The gaits of the PLWs were digitally
morphed to create a continuum from masculine to feminine. Participants had to classify the
gender of each PLW.

Data Analysis: The percentage of "masculine” or "feminine" responses was calculated for
each condition and compared between the steroid and control exposures.

Study Protocol: Savic et al. (2001) - Brain Activation

Participants: Healthy, right-handed, heterosexual men and women.

Design: A study using Positron Emission Tomography (PET) to measure regional cerebral
blood flow (rCBF) as an indicator of brain activity.

Stimulus Administration: Crystalline forms of estratetraenol and androstadienone were
presented to participants to smell. Control stimuli (e.g., common odors) were also used.

Data Acquisition: PET scans were acquired while participants were smelling the different
compounds.

Data Analysis: Statistical parametric mapping (SPM) was used to identify brain regions
showing significant changes in rCBF in response to the steroids compared to the control
stimuli. The analysis focused on identifying sex-specific patterns of activation, particularly in
the hypothalamus.

Visualizing the Pathways and Processes

© 2025 BenchChem. All rights reserved. 9/15 Tech Support


https://www.benchchem.com/product/b030845?utm_src=pdf-body
https://www.benchchem.com/product/b030845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

To better understand the proposed mechanisms and experimental workflows, the following
diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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